Cas no 1259608-79-1 ((1R)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: (1R)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1259608-79-1
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5590866
• PubChem ID: 124707301
• Update Time: 2025-05-25

(1R)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 7-chloro-5-fluoro-1,2,3,4-tetrahydro-, (1R)-
• 1259608-79-1
• (R)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• Y12710

• Inchi： 1S/C10H11ClFN/c11-6-4-8-7(9(12)5-6)2-1-3-10(8)13/h4-5,10H,1-3,13H2/t10-/m1/s1
• InChI Key： YIXVWVJASOXRJT-SNVBAGLBSA-N
• SMILES： [C@H]1(N)C2=C(C(F)=CC(Cl)=C2)CCC1

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Comprehensive Overview of (1R)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259608-79-1): Properties, Applications, and Research Insights

The compound (1R)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259608-79-1) is a chiral amine derivative of tetrahydronaphthalene, featuring both chlorine and fluorine substituents. Its unique structural attributes, including the stereospecific (1R) configuration and halogenated aromatic system, make it a valuable intermediate in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, while addressing trending queries such as "chiral amine synthesis" and "halogenated naphthylamine derivatives," which are frequently searched in scientific databases.

From a molecular perspective, the tetrahydronaphthylamine core of this compound provides a rigid scaffold that enhances binding affinity to biological targets. The presence of 7-chloro and 5-fluoro substituents introduces electronic effects critical for modulating reactivity and lipophilicity—a topic often explored in "structure-activity relationship (SAR) studies." Researchers investigating "fluorine in drug design" will find this compound particularly relevant, as the strategic incorporation of fluorine atoms is a hot topic in medicinal chemistry due to their ability to improve metabolic stability and bioavailability.

Synthetic routes to 1259608-79-1 typically involve asymmetric hydrogenation or resolution techniques to achieve the desired (1R)-enantiomer. Recent publications highlight innovations in "catalytic asymmetric synthesis" and "green chemistry approaches" for similar structures, reflecting the industry's shift toward sustainable methodologies. The compound's chiral purity is a recurring focus in forums discussing "enantioselective catalysis," underscoring its importance in producing optically active pharmaceuticals.

Applications of (1R)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE span multiple domains. In drug discovery, it serves as a precursor for central nervous system (CNS) agents, leveraging its ability to cross the blood-brain barrier—a feature frequently queried in "BBB-penetrating molecules" searches. Additionally, its agrochemical potential is being explored for designing next-generation pesticides, aligning with global interest in "eco-friendly crop protection."

Analytical characterization of this compound involves advanced techniques like chiral HPLC and NMR spectroscopy, topics often searched alongside "compound purity verification." Stability studies under varying pH and temperature conditions—common concerns in "API formulation" discussions—are also critical for industrial scalability.

In summary, 1259608-79-1 exemplifies the intersection of stereochemistry, halogenation chemistry, and applied pharmacology. Its study addresses contemporary scientific inquiries while offering practical solutions for challenges in drug and agrochemical development. As research progresses, this compound is poised to remain a focal point in discussions on "privileged structures in medicinal chemistry" and "sustainable chemical synthesis."